Cas no 2176201-33-3 (4-{1,1-difluoro-6-azaspiro2.5octane-6-carbonyl}-1-(3,4-dimethylphenyl)pyrrolidin-2-one)

• Product Name: 4-{1,1-difluoro-6-azaspiro2.5octane-6-carbonyl}-1-(3,4-dimethylphenyl)pyrrolidin-2-one
• CAS No: 2176201-33-3
• MF: C₂₀H₂₄F₂N₂O₂
• MW: 362.413572311401
• CID: 5992461
• PubChem ID: 131704022
• Update Time: 2025-07-18

4-{1,1-difluoro-6-azaspiro2.5octane-6-carbonyl}-1-(3,4-dimethylphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-{1,1-difluoro-6-azaspiro2.5octane-6-carbonyl}-1-(3,4-dimethylphenyl)pyrrolidin-2-one
• 2176201-33-3
• 4-(1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl)-1-(3,4-dimethylphenyl)pyrrolidin-2-one
• 4-{1,1-difluoro-6-azaspiro[2.5]octane-6-carbonyl}-1-(3,4-dimethylphenyl)pyrrolidin-2-one
• AKOS039894545
• 4-(2,2-difluoro-6-azaspiro[2.5]octane-6-carbonyl)-1-(3,4-dimethylphenyl)pyrrolidin-2-one
• F6573-6286

• Inchi： 1S/C20H24F2N2O2/c1-13-3-4-16(9-14(13)2)24-11-15(10-17(24)25)18(26)23-7-5-19(6-8-23)12-20(19,21)22/h3-4,9,15H,5-8,10-12H2,1-2H3
• InChI Key： YKGQNCOAYMYUER-UHFFFAOYSA-N
• SMILES： FC1(CC21CCN(C(C1CC(N(C3C=CC(C)=C(C)C=3)C1)=O)=O)CC2)F

Computed Properties

• Exact Mass: 362.18058434g/mol
• Monoisotopic Mass: 362.18058434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.6Ų

Additional information on 4-{1,1-difluoro-6-azaspiro2.5octane-6-carbonyl}-1-(3,4-dimethylphenyl)pyrrolidin-2-one

Professional Introduction to Compound with CAS No. 2176201-33-3 and Product Name: 4-{1,1-difluoro-6-azaspiro2.5octane-6-carbonyl}-1-(3,4-dimethylphenyl)pyrrolidin-2-one

The compound in question, identified by the CAS number 2176201-33-3, is a sophisticated organic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. Its product name, 4-{1,1-difluoro-6-azaspiro2.5octane-6-carbonyl}-1-(3,4-dimethylphenyl)pyrrolidin-2-one, highlights its intricate composition, which includes a spirocyclic structure and multiple functional groups that contribute to its potential biological activity.

At the core of this compound's structure is a spirocyclic system, specifically a spiro compound that integrates a six-membered azacycloalkane ring with an octane backbone. This unique arrangement imparts rigidity to the molecule while allowing for conformational flexibility, which is often a desirable trait in drug design. The presence of difluoro substituents at the 1,1-position of the spirocyclic system enhances the molecule's lipophilicity and metabolic stability, making it a promising candidate for further investigation.

The pyrrolidinone moiety at the 2-position of the molecule introduces a hydrogen bond acceptor capability, which can be crucial for binding to biological targets such as enzymes or receptors. Additionally, the 3,4-dimethylphenyl group at the 1-position adds bulk and electronic properties that can influence the compound's interactions with biological systems. These structural features collectively contribute to the compound's potential as a pharmacophore in the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies using molecular modeling techniques have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. The difluoro group, in particular, has been shown to enhance binding affinity by improving hydrophobic interactions with target proteins.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays have indicated potential activity against enzymes such as kinases and proteases, which are key targets in oncology research. The spirocyclic structure appears to stabilize the molecule in its active conformation, facilitating effective binding to these targets. Furthermore, the azaspiro moiety may contribute to selective binding by occupying specific pockets within the enzyme active sites.

The 3,4-dimethylphenyl group has also been implicated in modulating pharmacokinetic properties, including solubility and bioavailability. This substitution pattern is commonly found in approved drugs due to its ability to enhance metabolic stability while maintaining adequate solubility for oral administration. These characteristics make this compound an attractive candidate for further development into a lead candidate for clinical trials.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the spirocyclic system necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before, reducing both cost and environmental impact.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to improve drug properties such as bioavailability and metabolic stability. The difluoro group in this compound is expected to enhance its resistance to enzymatic degradation, prolonging its half-life in vivo. This property is particularly valuable for drugs that require prolonged therapeutic effects or frequent dosing regimens.

Current research is also exploring the potential applications of this compound in combination therapies. By pairing it with other agents that target different pathways or mechanisms, researchers hope to achieve synergistic effects that could improve treatment outcomes for patients suffering from chronic or acute diseases. The structural versatility of this molecule makes it amenable to such combinatorial approaches.

Regulatory considerations are an essential aspect of drug development. As this compound moves through preclinical testing phases, compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines will be critical. The complexity of its synthesis and structural features necessitate rigorous quality control measures to ensure consistency and safety throughout production.

The economic implications of developing new pharmaceuticals cannot be overstated. Investment in research and development for compounds like this one represents a significant financial commitment from both academic institutions and private industry partners. However, successful commercialization can lead to substantial returns through licensing agreements or direct marketing channels if clinical trials demonstrate efficacy and safety profiles comparable to existing treatments.

Future directions for research on this compound may include exploring its potential as an intermediate in larger synthetic schemes or investigating novel derivatives with enhanced properties through structure-activity relationship (SAR) studies. The flexibility provided by its spirocyclic core allows chemists to modify various functional groups while retaining key pharmacophoric elements responsible for biological activity.